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Compound of Interest

Compound Name: 3-Phenoxybenzaldehyde

Cat. No.: B142659

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 3-Phenoxybenzaldehyde, a key
intermediate in the synthesis of various chemical compounds, most notably pyrethroid
insecticides. This document covers its fundamental chemical identifiers, physical and chemical
properties, detailed experimental protocols for its synthesis and subsequent use, and its
metabolic fate in biological systems. The information is presented to support research,
development, and manufacturing activities in the chemical and pharmaceutical industries.

Chemical Identification and Properties

3-Phenoxybenzaldehyde, also known as m-phenoxybenzaldehyde, is an aromatic aldehyde
featuring a phenoxy group at the meta position of the benzaldehyde ring.

CAS Number: 39515-51-0

IUPAC Name: 3-phenoxybenzaldehyde

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-
Phenoxybenzaldehyde.
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Property Value Reference
Molecular Formula C13H1002 [1]
Molecular Weight 198.22 g/mol [1]
Appearance C.:Ieiar light yellow to amber o
liquid
Boiling Point 169-169.5 °C at 11 mmHg [1]
Density 1.147 g/mL at 25 °C [1]
Refractive Index n20/D 1.595 [1]

N Insoluble in water; soluble in
Solubility [1]
alcohol, benzene, toluene

Synthesis of 3-Phenoxybenzaldehyde

Several synthetic routes to 3-Phenoxybenzaldehyde have been developed. A common and
effective method is the Sommelet reaction, which involves the conversion of a 3-phenoxybenzyl
halide using hexamethylenetetramine.

Synthesis via Sommelet Reaction

This protocol describes the synthesis of 3-Phenoxybenzaldehyde from 3-phenoxybenzyl
bromide.

Experimental Protocol:

» A mixture of 3-phenoxybenzyl bromide and hexamethylenetetramine is prepared in a 1:1 to
1:2 molar ratio.

» The reactants are suspended in a solvent system of aqueous ethanol (typically 60-70%
ethanol) or aqueous acetic acid.

e The reaction mixture is heated to reflux and maintained at this temperature for several hours
to ensure complete reaction. The reaction is exothermic, so initial heating may not be
required.
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 After the reaction is complete, the mixture is cooled to room temperature.
e The mixture is then acidified with a dilute mineral acid, such as hydrochloric acid.

o The 3-Phenoxybenzaldehyde is extracted from the aqueous mixture using an organic
solvent like diethyl ether.

e The organic extract is washed with a dilute acid, followed by a dilute alkali solution, and
finally with water.

e The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate).

e The solvent is removed under reduced pressure to yield crude 3-Phenoxybenzaldehyde as
an oil.

e The crude product can be further purified by vacuum distillation to obtain high-purity 3-
Phenoxybenzaldehyde[2][3][4].

Logical Relationship of the Sommelet Reaction:

3-Phenoxybenzyl Halide

Hexaminium Salt Intermediate Sommelet

Hexamethylenetetramine 3-Phenoxybenzaldehyde

Hydrolysis et
(Aqueous Acid)

Click to download full resolution via product page
Caption: Workflow of the Sommelet reaction for synthesizing 3-Phenoxybenzaldehyde.

Application in Pyrethroid Synthesis

3-Phenoxybenzaldehyde is a critical precursor for the synthesis of a wide range of synthetic
pyrethroid insecticides, including cypermethrin, deltamethrin, and fenvalerate. These
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insecticides are valued for their high efficacy against various pests and relatively low

mammalian toxicity.

Synthesis of Cypermethrin

The following protocol details the synthesis of cypermethrin from 3-Phenoxybenzaldehyde

and 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl chloride (DV-acyl chloride).

Experimental Protocol:

A solution of sodium cyanide (0.049 mole) is prepared in a 1:1 (v/v) mixture of water and
tetrahydrofuran (50 ml) and cooled to 15 °C.

A mixture of 3-Phenoxybenzaldehyde (7.00 g, 0.035 mole) and DV-acyl chloride (10.00 g,
0.042 mole) is added dropwise to the stirred sodium cyanide solution over 30 minutes,
maintaining the temperature at 15 °C.

The reaction mixture is stirred for an additional 2 hours at 15 °C.
The product is extracted three times with methylene chloride (40 ml each).

The combined organic layers are washed once with 2 N aqueous NaOH (50 ml) and then
four times with water (50 ml portions) until the final wash has a pH of approximately 6.

The organic layer is dried over anhydrous magnesium sulfate (MgSOa).

The solvent is removed by concentration to yield a-cyano-3-phenoxybenzyl 3-(2,2-
dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate (cypermethrin). The reported yield is
95.5%[5].

Synthetic Pathway to Cypermethrin:
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Caption: Synthetic pathway for the production of Cypermethrin.

Biodegradation of 3-Phenoxybenzaldehyde

Understanding the environmental fate of 3-Phenoxybenzaldehyde is crucial due to its
widespread use in agriculture. Studies have shown that it can be biodegraded by various
microorganisms.

Microbial Degradation by Streptomyces aureus

The bacterium Streptomyces aureus strain HP-S-01, isolated from activated sludge, has been
shown to effectively degrade 3-Phenoxybenzaldehyde. This degradation is part of the
metabolic pathway for the breakdown of pyrethroid insecticides like deltamethrin.

Metabolic Pathway:

Streptomyces aureus metabolizes 3-Phenoxybenzaldehyde through an oxidative pathway.
The initial step involves the oxidation of the aldehyde group to a carboxylic acid, forming 3-
phenoxybenzoic acid. Further metabolism can lead to the cleavage of the ether bond, resulting
in simpler aromatic compounds that can be further mineralized[6][7]. One identified metabolite
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from the further oxidation of 3-phenoxybenzaldehyde is 2-hydroxy-4-methoxy
benzophenone|6].

Biodegradation Pathway:
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Caption: Biodegradation pathway of Deltamethrin and 3-Phenoxybenzaldehyde by
Streptomyces aureus.

Quantitative Data on Biodegradation
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Studies have quantified the degradation of 3-Phenoxybenzaldehyde by Streptomyces aureus
in soil.

Initial
.. . Degradation after
Condition Concentration Reference
10 days (%)

(mglkg)
Sterilized Soll 50 73.1 [8]
Non-sterilized Soil 50 79.3 [8]
Non-sterilized Soil +
50 73.3 [8]
Sucrose
Conclusion

3-Phenoxybenzaldehyde is a versatile and economically important chemical intermediate. Its
synthesis and application, particularly in the production of pyrethroid insecticides, are well-
established. Ongoing research into its environmental fate and biodegradation pathways is
crucial for ensuring its sustainable use. The experimental protocols and data presented in this
guide offer a valuable resource for professionals in the field, facilitating further research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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